Cas no 874397-64-5 (2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874397-64-5
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 6530074
• Update Time: 2025-07-09

2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 2-[2-(dimethylamino)ethyl]-7-methyl-1-(2-pyridinyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 2-[2-(dimethylamino)ethyl]-1,2-dihydro-7-methyl-1-(2-pyridinyl)-

• Inchi： 1S/C21H21N3O3/c1-13-7-8-16-14(12-13)19(25)17-18(15-6-4-5-9-22-15)24(11-10-23(2)3)21(26)20(17)27-16/h4-9,12,18H,10-11H2,1-3H3
• InChI Key： XXXJPLOPUZDNFM-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(C2=NC=CC=C2)C2C(=O)C3=CC(C)=CC=C3OC=2C1=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 581.8±50.0 °C(Predicted)
• pka: 8.98±0.28(Predicted)

Additional information on 2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 874397-64-5)

2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione, identified by its CAS number 874397-64-5, is a complex heterocyclic compound with significant potential in the field of pharmaceutical and chemical research. This molecule belongs to the chromeno-cypyrrone class, a structure that has garnered considerable attention due to its unique electronic and steric properties. The presence of multiple functional groups, including a dimethylamino side chain and a pyridin-2-yl substituent, makes this compound a versatile scaffold for further derivatization and exploration.

The chromeno-cypyrrone core of CAS No. 874397-64-5 exhibits remarkable stability and reactivity, which are critical factors in drug design. The 1-(pyridin-2-yl) moiety introduces a nitrogen-rich environment that can participate in hydrogen bonding and metal coordination, enhancing the compound's interaction with biological targets. This feature has been leveraged in recent studies to develop novel ligands for catalytic applications and as potential therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione, opening new avenues for research. The synthesis involves multi-step reactions that highlight the compound's structural complexity and the precision required in its construction. Researchers have reported optimized pathways that minimize side reactions and maximize yield, underscoring the importance of high-quality starting materials and controlled reaction conditions.

The pharmacological profile of CAS No. 874397-64-5 has been extensively studied in recent years. Its chromeno-cypyrrone structure has shown promise as a scaffold for developing compounds with anti-inflammatory, anticancer, and antimicrobial properties. The dimethylamino group contributes to lipophilicity and solubility, while the pyridin-2-yl substituent enhances binding affinity to biological receptors. These characteristics make it an attractive candidate for further medicinal chemistry investigations.

In vitro studies have demonstrated the compound's ability to modulate various biological pathways. For instance, researchers have observed significant inhibitory effects on enzymes involved in inflammation and tumor growth. The interaction between CAS No. 874397-64-5 and these targets is thought to be mediated by its heterocyclic core and functional groups. These findings have spurred interest in exploring its potential as a lead compound for drug development.

The chemical properties of 2-2-(dimethylamino)ethyl-7-methyl-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione also make it suitable for material science applications. Its ability to form stable complexes with metals has been exploited in the development of coordination polymers and catalysts. These materials exhibit unique electronic properties that are useful in optoelectronic devices and energy storage systems.

Future research directions for CAS No. 874397-64-5 include exploring its role in photodynamic therapy and developing novel derivatives with enhanced bioavailability. The integration of computational chemistry techniques will aid in predicting the compound's behavior under different conditions and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists are essential to fully harness the potential of this molecule.

The synthesis and characterization of CAS No. 874397-64-5 represent a significant contribution to the chemical literature. As more data becomes available on its reactivity and biological activity, new applications will undoubtedly emerge. The continued investigation of this compound will not only advance our understanding of heterocyclic chemistry but also provide valuable insights into drug discovery processes.